5-butyl-8-methyl-3-(methylthio)-5H-[1,2,4]triazino[5,6-b]indole

• IUPAC Name: 5-butyl-8-methyl-3-methylsulfanyl-[1,2,4]triazino[5,6-b]indole
• InChI: InChI=1S/C15H18N4S/c1-4-5-8-19-12-7-6-10(2)9-11(12)13-14(19)16-15(20-3)18-17-13/h6-7,9H,4-5,8H2,1-3H3
• InChI Key: VHDSSDZNFHKAOH-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C(C=C(C=C2)C)C3=C1N=C(N=N3)SC
• Molecular Formula: C15H18N4S
• Molecular Weight: 286.4 g/mol

Description

5-butyl-8-methyl-3-(methylthio)-5H-[1,2,4]triazino[5,6-b]indole is a chemical compound that belongs to the class of triazinoindole derivatives. This compound has been the subject of scientific research due to its potential applications in various fields, including medicine, agriculture, and materials science.

Mechanism of Action

The mechanism of action of 5-butyl-8-methyl-3-(methylthio)-5H-[1,2,4]triazino[5,6-b]indole varies depending on its application. In medicine, this compound induces apoptosis in cancer cells by activating the caspase pathway. It also inhibits angiogenesis by inhibiting the expression of vascular endothelial growth factor (VEGF). In agriculture, this compound inhibits photosynthesis in weeds by inhibiting the electron transport chain. In materials science, this compound exhibits strong fluorescence properties due to its unique molecular structure.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-butyl-8-methyl-3-(methylthio)-5H-[1,2,4]triazino[5,6-b]indole vary depending on its application. In medicine, this compound has been shown to induce apoptosis in cancer cells and inhibit angiogenesis. In agriculture, this compound inhibits the growth of weeds by inhibiting photosynthesis. In materials science, this compound exhibits strong fluorescence properties, making it useful in various imaging applications.

Advantages and Limitations for Lab Experiments

One advantage of using 5-butyl-8-methyl-3-(methylthio)-5H-[1,2,4]triazino[5,6-b]indole in lab experiments is its high purity and yield. The synthesis method has been optimized to provide a pure product in high yield. However, one limitation is that this compound is relatively expensive compared to other compounds that can be used for similar applications.

Future Directions

There are several future directions for the study of 5-butyl-8-methyl-3-(methylthio)-5H-[1,2,4]triazino[5,6-b]indole. In medicine, further research is needed to determine the efficacy of this compound as an anticancer agent in vivo. In agriculture, further research is needed to determine the effectiveness of this compound as a herbicide in field trials. In materials science, further research is needed to explore the potential applications of this compound as a fluorescent probe in various imaging applications. Additionally, further research is needed to optimize the synthesis method to reduce the cost of producing this compound.

Scientific Research Applications

5-butyl-8-methyl-3-(methylthio)-5H-[1,2,4]triazino[5,6-b]indole has been studied extensively for its potential applications in various fields. In medicine, this compound has shown promising results as an anticancer agent. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In agriculture, this compound has been studied for its potential use as a herbicide. It has been found to inhibit the growth of weeds by inhibiting photosynthesis. In materials science, this compound has been studied for its potential use as a fluorescent probe. It has been found to exhibit strong fluorescence properties, making it useful in various imaging applications.